BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Butoxy-5-methylphenylboronic acid molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Butoxy-5-methylphenylboronic
Compound Name: o
aci

Cat. No.: B1273574

Technical Data for 2-Butoxy-5-
methylphenylboronic Acid

For researchers, scientists, and professionals in drug development, precise molecular
information is critical. This document provides the key molecular data for 2-Butoxy-5-
methylphenylboronic acid.

Physicochemical Properties

The fundamental molecular characteristics of 2-Butoxy-5-methylphenylboronic acid are
summarized below. This data is essential for stoichiometric calculations, analytical
characterization, and experimental design.

Property Value

Molecular Weight 208.06 g/mol
Molecular Formula C11H17BOs3

Linear Formula H3CesH3[O(CH2)3]CH3
CAS Number 480438-72-0
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Experimental Protocols and Signaling Pathways

Due to the nature of the requested information, which is focused on the intrinsic molecular
properties of 2-Butoxy-5-methylphenylboronic acid, detailed experimental protocols for its
synthesis or use, as well as associated signaling pathways, are not applicable to this context.

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound's name and its

fundamental molecular identifiers.
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Fig. 1. Core molecular identifiers for 2-Butoxy-5-methylphenylboronic acid.

 To cite this document: BenchChem. [2-Butoxy-5-methylphenylboronic acid molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273574#2-butoxy-5-methylphenylboronic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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